Cas no 2137994-85-3 (5-{spiro2.2pentan-1-yl}-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-{spiro2.2pentan-1-yl}-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2137994-85-3
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 5758314
• PubChem ID: 165475085
• Update Time: 2023-12-26

5-{spiro2.2pentan-1-yl}-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{spiro[2.2]pentan-1-yl}-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120347
• 2137994-85-3
• 5-{spiro2.2pentan-1-yl}-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C8H8N2O3/c11-7(12)5-9-6(13-10-5)4-3-8(4)1-2-8/h4H,1-3H2,(H,11,12)
• InChI Key： OERXJFDKVPGHIS-UHFFFAOYSA-N
• SMILES： O1C(C2CC32CC3)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2Ų